Propanenitrile, 3-[[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazono]-

• CAS RN: 111884-98-1
• Molecular Formula: C10H6Cl2F3N3
• Molecular Weight: 296.07 g/mol
• IUPAC Name: 3-[[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazinylidene]propanenitrile
• InChI: InChI=1S/C10H6Cl2F3N3/c11-7-4-6(10(13,14)15)5-8(12)9(7)18-17-3-1-2-16/h3-5,18H,1H2
• InChI Key: CYFNZPXGBPCRMU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)NN=CCC#N)Cl)C(F)(F)F

Description

Propanenitrile, 3-[[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazono]- is a useful research compound. Its molecular formula is C10H6Cl2F3N3 and its molecular weight is 296.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Cupric chloride (0.673 g, 2.5 equivalents) was added in one portion to a solution of 3-(2,6-dichloro-4-trifluoromethylphenylhydrazino)propionitrile (0.591 g, 2 mmol) in chlorobenzene, and the mixture heated at 65° C. for 50 minutes. The reaction was judged to be complete and was cooled, washed (water), dried (magnesium sulfate), evaporated and separated by chromatography on silica gel to give 3-(2,6-dichloro-4-trifluoromethylphenylhydrazono)propionitrile, NMR 3.37 (d, 2H), 7.03 (t, 1H), 7.5 (s, 2H), 7.75 (s, 1H) (35% yield), and 3-(2,6-dichloro-4trifluoromethylphenylazo)propionitrile, NMR 3.0 (t, 2H), 4.6 (t, 2H), 7.6 (s, 2H) (60% yield).

Synthesis routes and methods II

Procedure details

Preparation of 3-(2,6-dichloro-4-trifluoromethylphenylhydrazono)propionitrile from 3-(2,6-dichloro-4-trifluoromethylphenylhydrazino)propionitrile Cupric chloride (0.673 g, 2.5 equivalents) was added in one portion to a solution of 3-(2,6-dichloro-4-trifluoromethylphenylhydrazino)propionitrile (0.591 g, 2 mmol) in chlorobenzene, and the mixture heated at 65° C. for 50 minutes. The reaction was judged to be complete and was cooled, washed (water), dried (magnesium sulfate), evaporated and separated by chromatography on silica gel to give 3-(2,6-dichloro-4-trifluoromethylphenylhydrazono)propionitrile, NMR 3.37 (d, 2H), 7.03 (t, 1H), 7.5 (s, 2H), 7.75 (s, 1H) (35% yield), and 3-(2,6-dichloro-4-trifluoromethylphenylazo)propionitrile, NMR 3.0 (t, 2H), 4.6 (t, 2H), 7.6 (s, 2H) (60% yield).

Synthesis routes and methods III

Procedure details

Cupric chloride (0.673 g, 2.5 equivalents) was added in one portion to a solution of 3-(2,6-dichloro-4-trifluoromethylphenylhydrazino)propionitrile (0591 g, 2 mmol) in chlorobenzene, and the mixture heated at 65° C. for 50 minutes. The reaction was judged to be complete and was cooled, washed (water), dried (magnesium sulphate), evaporated and separated by chromatography on silica gel to give 3-(2,6-dichloro-4-trifluoromethylphenylhydrazono)propionitrile,